N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: 4-[[2-[2-[(4-methoxybenzoyl)amino]-1,3-thiazol-4-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C20H18N4O4S/c1-28-16-8-4-13(5-9-16)19(27)24-20-23-15(11-29-20)10-17(25)22-14-6-2-12(3-7-14)18(21)26/h2-9,11H,10H2,1H3,(H2,21,26)(H,22,25)(H,23,24,27)
• InChI Key: TVHOADQWVMSXHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide is a chemical compound that has been widely investigated in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide has been extensively studied for its potential applications in various fields, including cancer research, drug development, and neurology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide involves the inhibition of various enzymes and signaling pathways that are involved in cell proliferation, angiogenesis, and apoptosis. It has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a critical role in tumor invasion and metastasis. Additionally, this compound has been shown to inhibit the activation of Akt and ERK signaling pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and reduce the invasiveness of cancer cells. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide in lab experiments is its potent inhibitory activity against various enzymes and signaling pathways that are involved in cancer progression and neurodegeneration. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions that can be explored in the research of N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to develop more potent derivatives of this compound that can overcome its limitations in terms of solubility and bioavailability. Additionally, further studies can be conducted to investigate the potential of this compound as a diagnostic tool for cancer and other diseases.